Cas no 2248416-29-5 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-oxo-4-(3-oxo-1,2,3,4-tetrahydroquinoxalin-1-yl)butanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-oxo-4-(3-oxo-1,2,3,4-tetrahydroquinoxalin-1-yl)butanoate
• CAS No: 2248416-29-5
• MF: C₂₀H₁₅N₃O₆
• MW: 393.349604845047
• CID: 5987154
• PubChem ID: 165724553
• Update Time: 2025-10-31

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-oxo-4-(3-oxo-1,2,3,4-tetrahydroquinoxalin-1-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• 2248416-29-5
• EN300-6523579
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-oxo-4-(3-oxo-1,2,3,4-tetrahydroquinoxalin-1-yl)butanoate

• Inchi： 1S/C20H15N3O6/c24-16-11-22(15-8-4-3-7-14(15)21-16)17(25)9-10-18(26)29-23-19(27)12-5-1-2-6-13(12)20(23)28/h1-8H,9-11H2,(H,21,24)
• InChI Key： VUOLXOTXRDNQQB-UHFFFAOYSA-N
• SMILES： O(C(CCC(N1CC(NC2C=CC=CC1=2)=O)=O)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 393.09608521g/mol
• Monoisotopic Mass: 393.09608521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 714
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 113Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-oxo-4-(3-oxo-1,2,3,4-tetrahydroquinoxalin-1-yl)butanoate

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 4-Oxo-4-(3-Oxo-1,2,3,4-tetrahydroquinoxalin-1-yl)butanoate: A Comprehensive Overview

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-oxyo..., also identified by the CAS number NO2248416-29..., is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound is characterized by its complex structure, which includes isoindole and tetrahydroquinoxaline moieties. The isoindole ring system is a well-known structural motif in organic chemistry, often associated with bioactive properties. Similarly, the tetrahydroquinoxaline fragment is recognized for its role in medicinal chemistry and materials science.

Recent studies have highlighted the importance of such compounds in drug discovery. For instance, researchers have explored the potential of isoindole derivatives as inhibitors of certain enzymes involved in neurodegenerative diseases. The integration of the tetrahydroquinoxaline moiety further enhances the compound's versatility, as it can act as a scaffold for various functional groups that may exhibit antioxidant or anti-inflammatory activities. These findings underscore the compound's potential in therapeutic development.

In terms of synthesis, this compound represents a remarkable achievement in organic synthesis. The construction of such a complex structure requires precise control over reaction conditions and intermediates. Recent advancements in catalytic methods and stereochemistry have enabled chemists to synthesize this compound with high efficiency and purity. These methods are not only environmentally friendly but also scalable for industrial applications.

The application of this compound extends beyond pharmaceuticals. Its unique electronic properties make it a promising candidate for use in organic electronics. For example, materials scientists have investigated its potential as a component in light-emitting diodes (LEDs) and photovoltaic devices. The ability to tune its electronic properties through functionalization opens up new avenues for device optimization.

Moreover, the compound's stability under various conditions has been a focal point of recent research. Studies have demonstrated its resistance to thermal degradation and photodegradation, making it suitable for applications in harsh environments. This stability is attributed to the rigid aromatic framework of the isoindole and tetrahydroquinoxaline moieties.

In conclusion, 1,3-dioxo... stands as a testament to the ingenuity of modern organic chemistry. Its complex structure, combined with its diverse applications across multiple disciplines, positions it as a key molecule for future research and development. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to both academic and industrial sectors.